Cas no 22051-80-5 (Pyrazinetetracarboxamide)

• Product Name: Pyrazinetetracarboxamide
• CAS No: 22051-80-5
• MF: C₈H₈N₆O₄
• MW: 252.186920166016
• CID: 1406083
• PubChem ID: 3401752
• Update Time: 2025-04-20

Pyrazinetetracarboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrazinetetracarboxamide
• pyrazine-2,3,5,6-tetracarboxamide
• SCHEMBL8951079
• DTXSID20392156
• 22051-80-5

• Inchi： 1S/C8H8N6O4/c9-5(15)1-2(6(10)16)14-4(8(12)18)3(13-1)7(11)17/h(H2,9,15)(H2,10,16)(H2,11,17)(H2,12,18)
• InChI Key： VAPLSNGCBVVBQG-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(N)=O)=NC(C(N)=O)=C(C(N)=O)N=1)N

Computed Properties

• Exact Mass: 252.06084
• Monoisotopic Mass: 252.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 198Ų

Experimental Properties

• PSA: 198.14